Cas no 2228854-75-7 (3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine
• CAS No: 2228854-75-7
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6228056
• PubChem ID: 165973223
• Update Time: 2025-06-09

3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine
• 2228854-75-7
• EN300-1919660

• Inchi： 1S/C10H15BrN2/c1-8(7-11)9-5-4-6-12-10(9)13(2)3/h4-6,8H,7H2,1-3H3
• InChI Key： KRGOGUNMHUXLKW-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine

Introduction to 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2228854-75-7)

3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2228854-75-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a brominated alkyl chain and a pyridine ring with N,N-dimethyl substitution makes it an intriguing candidate for further investigation.

The pyridine ring is a fundamental structure in many biologically active compounds due to its ability to form hydrogen bonds and participate in π-stacking interactions. In the case of 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine, the presence of the bromine atom on the alkyl chain introduces additional reactivity and selectivity, which can be harnessed for targeted drug design. The N,N-dimethyl substitution on the pyridine ring enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have explored the pharmacological properties of 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine in various biological systems. One notable area of research is its potential as an antiparasitic agent. A study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that this compound exhibits potent activity against *Plasmodium falciparum*, the parasite responsible for malaria. The mechanism of action is believed to involve disruption of parasite metabolism, specifically targeting key enzymes involved in energy production.

In addition to its antiparasitic properties, 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine has also shown promise as an antibacterial agent. Research conducted at the University of California, San Francisco, found that this compound effectively inhibits the growth of several multidrug-resistant bacterial strains, including *Staphylococcus aureus* and *Escherichia coli*. The antibacterial activity is attributed to its ability to interfere with bacterial cell wall synthesis and DNA replication.

The structural versatility of 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine also makes it a valuable scaffold for drug discovery. Chemists can modify the brominated alkyl chain or the pyridine ring to optimize its pharmacological profile for specific therapeutic targets. For instance, substituting the bromine atom with other halogens or functional groups can alter the compound's reactivity and selectivity, leading to improved potency and reduced toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine in treating various infectious diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 3-(1-bromopropan-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2228854-75-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in advancing healthcare solutions.